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For Researchers, Scientists, and Drug Development Professionals

Abstract

Pseudojervine is a naturally occurring steroidal alkaloid found in plants of the Veratrum genus.
As a glycoside of jervine, it shares structural similarities with other Veratrum alkaloids known for
their potent biological activities. This technical guide provides a comprehensive overview of the
chemical structure, physicochemical properties, and known biological activities of
pseudojervine, with a focus on its antifungal and antiplatelet effects. The document detalils its
mechanism of action, presents available quantitative data, and outlines relevant experimental
protocols. Visual diagrams of key signaling pathways and experimental workflows are included
to facilitate a deeper understanding of this complex natural product.

Chemical Structure and Physicochemical Properties

Pseudojervine is characterized by a complex C-nor-D-homosteroidal skeleton, which is typical
of jervane-type alkaloids. It is the 3-O-[3-D-glucoside of jervine. The chemical structure and key
identifiers of pseudojervine are presented below.

Chemical Structure:
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Table 1: Chemical Identifiers and Physicochemical Properties of Pseudojervine
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Property Value Reference(s)

(3S,3'R,3'aS,6'S,6aS,6bS,7'aR
,9R,11aS,11bR)-3',6',10,11b-
tetramethyl-3-
[(2R,3R,4S,5S,6R)-3,4,5-
trihydroxy-6-

IUPAC Name (hydroxymethyl)oxan-2- [1]
ylloxyspiro[1,2,3,4,6,6a,6b,7,8,
11a-
decahydrobenzo[a]fluorene-
9,2'-3a,4,5,6,7,7a-hexahydro-
3H-furo[3,2-b]pyridine]-11-one

Jervin-3-glucoside, O-beta-D-
Synonyms Glucopyranosyljervine, [1]

Pseudojervin

CAS Number 36069-05-3 [1]
Molecular Formula C33H4oNOs [1]
Molecular Weight 587.75 g/mol [1]
Appearance White crystalline powder [2]
Melting Point 300-301 °C (decomposes) [3]

Soluble in DMSO, chloroform,
Solubili benzene; slightly soluble in
olubili
y methanol, ethanol; almost

insoluble in ether.[2][3][4]

Biological Activities and Mechanisms of Action

Pseudojervine, along with other Veratrum alkaloids, exhibits a range of biological activities.
The most well-documented of these are its antifungal and antiplatelet effects. Additionally, its
structural similarity to cyclopamine and jervine, known inhibitors of the Hedgehog signaling
pathway, suggests potential applications in cancer therapy.
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Antifungal Activity

Pseudojervine has demonstrated notable antifungal properties. Its mechanism of action is
believed to be analogous to that of jervine, which involves the inhibition of fungal cell wall
biosynthesis.[5][6]

Mechanism of Action: Inhibition of B-1,6-Glucan Biosynthesis

The fungal cell wall is a crucial structure for maintaining cell integrity and is a prime target for
antifungal drugs. Pseudojervine is thought to disrupt the synthesis of 3-1,6-glucan, a key
component of the cell wall in many pathogenic fungi.[5] This inhibition is mediated through the
targeting of the enzymes Kre6 and Skn1, which are integral to the -1,6-glucan biosynthesis
pathway.[5][6] Disruption of this pathway leads to a weakened cell wall, rendering the fungus
susceptible to osmotic stress and ultimately leading to cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1679820?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/Smoothened-(Smo).html
https://www.pubcompare.ai/protocol/0N08sIsBwGXEOgesn7yR/
https://journals.asm.org/doi/10.1128/spectrum.00873-21
https://www.youtube.com/watch?v=YL260-A5r2U
https://www.researchgate.net/figure/1-H-and-13-C-NMR-data-of-compound-1-in-CDCl3_tbl1_349870394
http://www.plainionist.net/Plainion.GraphViz/HowTos/Create%20graphs%20with%20DOT%20language.html
https://www.benchchem.com/product/b1679820#pseudojervine-chemical-structure-and-properties
https://www.benchchem.com/product/b1679820#pseudojervine-chemical-structure-and-properties
https://www.benchchem.com/product/b1679820#pseudojervine-chemical-structure-and-properties
https://www.benchchem.com/product/b1679820#pseudojervine-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1679820?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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